Cas no 1701713-56-5 (3-(2-Hydroxyethyl)oxane-3-carboxylic acid)

• Product Name: 3-(2-Hydroxyethyl)oxane-3-carboxylic acid
• CAS No: 1701713-56-5
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 5705401
• PubChem ID: 103719474
• Update Time: 2025-06-14

3-(2-Hydroxyethyl)oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1701713-56-5
• 3-(2-HYDROXYETHYL)OXANE-3-CARBOXYLIC ACID
• 3-(2-HYDROXYETHYL)OXANE-3-CARBOXYLICACID
• EN300-1627921
• 3-(2-Hydroxyethyl)tetrahydro-2h-pyran-3-carboxylic acid
• CS-0288096
• 2H-Pyran-3-carboxylic acid, tetrahydro-3-(2-hydroxyethyl)-
• 3-(2-Hydroxyethyl)oxane-3-carboxylic acid

• Inchi： 1S/C8H14O4/c9-4-3-8(7(10)11)2-1-5-12-6-8/h9H,1-6H2,(H,10,11)
• InChI Key： GLPOWTBUPJRMQG-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CCO)C1

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-Hydroxyethyl)oxane-3-carboxylic acid

Comprehensive Overview of 3-(2-Hydroxyethyl)oxane-3-carboxylic acid (CAS No. 1701713-56-5): Properties, Applications, and Innovations

3-(2-Hydroxyethyl)oxane-3-carboxylic acid (CAS No. 1701713-56-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a hydroxyethyl group attached to an oxane (tetrahydropyran) ring and a carboxylic acid functionality, offers versatile reactivity for synthetic applications. Its molecular formula, C₈H₁₄O₄, and moderate polarity make it suitable for solubility studies, drug formulation, and intermediate synthesis. Researchers are increasingly exploring its potential in green chemistry and biodegradable materials, aligning with global trends toward sustainable science.

The compound’s oxane ring provides conformational stability, while the hydroxyethyl and carboxylic acid groups enable derivatization for targeted applications. Recent studies highlight its role in designing prodrugs and biocompatible polymers, addressing demands for improved drug delivery systems. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical factor for regulatory compliance in pharmaceutical manufacturing. As industries prioritize eco-friendly solvents and low-toxicity intermediates, 3-(2-Hydroxyethyl)oxane-3-carboxylic acid emerges as a candidate for replacing traditional petrochemical-derived reagents.

In the context of AI-driven drug discovery, this compound’s structural motifs are being analyzed via machine learning algorithms to predict novel bioactive derivatives. Its compatibility with enzymatic catalysis also positions it as a substrate for biocatalysis projects, a hot topic in industrial biotechnology. Furthermore, its potential in cosmetic formulations—owing to its mild polarity and hydrolytic stability—is under investigation, responding to consumer demand for clean-label ingredients.

From a synthetic perspective, CAS No. 1701713-56-5 serves as a building block for heterocyclic chemistry, enabling access to chiral auxiliaries and ligands for asymmetric catalysis. Its thermal stability (decomposition >200°C) and solubility profile (water-miscible at pH >4) broaden its utility in aqueous-phase reactions. These attributes align with the growing interest in energy-efficient synthesis and waste reduction, key pillars of the circular economy.

Ongoing research explores its structure-activity relationships (SAR) in medicinal chemistry, particularly for central nervous system (CNS) targets. The compound’s logP (~0.5) and hydrogen-bonding capacity suggest favorable blood-brain barrier permeability, a sought-after trait in neurotherapeutic development. Concurrently, its metabolic stability is being evaluated using in vitro models, addressing the pharmaceutical industry’s focus on ADME optimization.

Regulatory agencies classify 3-(2-Hydroxyethyl)oxane-3-carboxylic acid as non-hazardous under standard handling conditions, supporting its adoption in GMP-compliant processes. Safety data sheets (SDS) recommend standard laboratory precautions, emphasizing its low ecotoxicity—a significant advantage for environmental impact assessments. This profile resonates with the REACH and FDA guidelines, streamlining its integration into commercial workflows.

In summary, CAS No. 1701713-56-5 represents a multifaceted tool for modern chemistry, bridging academic research and industrial applications. Its alignment with sustainability goals, drug discovery trends, and material science innovations underscores its growing relevance. Future directions may include nanocarrier functionalization and bioorthogonal chemistry, further expanding its impact across interdisciplinary fields.